Cas no 20590-45-8 (2-Acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranosyl Isothiocyanate)

• Product Name: 2-Acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranosyl Isothiocyanate
• CAS No: 20590-45-8
• MF: C₁₅H₂₀N₂O₈S
• MW: 388.392903327942
• CID: 51588
• PubChem ID: 11474711
• Update Time: 2025-06-07

2-Acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranosyl Isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 2-Acetamido-3,4,6-tri-O-acetyl-2-deoxy-beta-D-glucopyranosyl isothiocyanate
• 2-ACETAMIDO-3,4,6-TRI-O-ACETYL-2-DEOXY-B-D-GLUCOPYRANOSYL ISOTHIOCYANATE
• 2-ACETAMIDO-3,4,6-TRI-O-ACETYL-2-DEOXY-β-D-GLUCOPYRANOSYL ISOTHIOCYANATE
• 3,4,6-tri-O-acetyl-2-(N-acetylamino)-2-deoxyglucopyranosyl isothio cyanate
• W-201797
• 20590-45-8
• SCHEMBL5491524
• [(2R,3S,4R,5R,6R)-5-acetamido-3,4-diacetyloxy-6-isothiocyanatooxan-2-yl]methyl acetate
• MA04450
• 2-Acetamido-3,4,6-tri-O-acetyl-2-deoxy-N-(thioxomethylene)-?-D-glucopyranosylamine
• 2-Acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranosyl Isothiocyanate

• Inchi： 1S/C15H20N2O8S/c1-7(18)17-12-14(24-10(4)21)13(23-9(3)20)11(5-22-8(2)19)25-15(12)16-6-26/h11-15H,5H2,1-4H3,(H,17,18)/t11-,12-,13-,14-,15-/m1/s1
• InChI Key： PNMDNJALVHCMOX-KJWHEZOQSA-N
• SMILES： S=C=N[C@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(C)=O)O1)OC(C)=O)OC(C)=O)NC(C)=O

Computed Properties

• Exact Mass: 388.09400
• Monoisotopic Mass: 388.09403677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 162Ų

Experimental Properties

• PSA: 161.68000
• LogP: 0.13620